Cas no 2137581-26-9 (rac-1-[(1R,2S)-2-ethylcyclopropyl]-3-(methylamino)propan-2-one)

• Product Name: rac-1-[(1R,2S)-2-ethylcyclopropyl]-3-(methylamino)propan-2-one
• CAS No: 2137581-26-9
• MF: C₉H₁₇NO
• MW: 155.237382650375
• CID: 6195513
• PubChem ID: 165844949
• Update Time: 2025-05-30

rac-1-[(1R,2S)-2-ethylcyclopropyl]-3-(methylamino)propan-2-one Chemical and Physical Properties

Names and Identifiers

• 2137581-26-9
• EN300-799752
• rac-1-[(1R,2S)-2-ethylcyclopropyl]-3-(methylamino)propan-2-one

• Inchi： 1S/C9H17NO/c1-3-7-4-8(7)5-9(11)6-10-2/h7-8,10H,3-6H2,1-2H3/t7-,8+/m1/s1
• InChI Key： QJBWUBNEWGSMOJ-SFYZADRCSA-N
• SMILES： O=C(CNC)C[C@@H]1C[C@H]1CC

Computed Properties

• Exact Mass: 155.131014166g/mol
• Monoisotopic Mass: 155.131014166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 5
• Complexity: 145
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 29.1Ų

Additional information on rac-1-[(1R,2S)-2-ethylcyclopropyl]-3-(methylamino)propan-2-one

Professional Introduction to rac-1-[(1R,2S)-2-ethylcyclopropyl]-3-(methylamino)propan-2-one (CAS No. 2137581-26-9)

Rac-1-[(1R,2S)-2-ethylcyclopropyl]-3-(methylamino)propan-2-one is a complex organic compound that has garnered significant attention in the field of pharmaceutical research due to its unique structural features and potential biological activities. This compound, identified by the CAS number 2137581-26-9, belongs to a class of molecules that exhibit promising properties for further investigation in drug discovery and development. The intricate stereochemistry of this molecule, particularly the presence of a (1R,2S)-2-ethylcyclopropyl substituent, makes it a subject of interest for chemists and biologists seeking to understand its interactions with biological targets.

The structural framework of rac-1-[(1R,2S)-2-ethylcyclopropyl]-3-(methylamino)propan-2-one consists of a propanone backbone modified with an ethylcyclopropyl group at the first carbon and a methylamino group at the third carbon. This arrangement creates a molecule with potential chiral centers, which are crucial for biological activity. The (1R,2S)-configuration suggests that the compound may exhibit enantioselective interactions with biological receptors, a key consideration in modern drug design. Such stereochemical complexity often leads to variations in pharmacological properties, making this compound a valuable candidate for further exploration.

In recent years, there has been growing interest in the development of novel compounds that can modulate biological pathways associated with various diseases. The pharmacological profile of rac-1-[(1R,2S)-2-ethylcyclopropyl]-3-(methylamino)propan-2-one has not yet been fully characterized, but its structural features hint at potential applications in areas such as inflammation, pain management, and neurodegenerative disorders. The presence of both an amine and a ketone group provides multiple sites for interaction with biological targets, including enzymes and receptors.

One of the most exciting aspects of this compound is its potential as a lead structure in medicinal chemistry. Researchers are increasingly focusing on designing molecules with specific stereochemical features to enhance their binding affinity and selectivity. The (1R,2S)-2-ethylcyclopropyl moiety is particularly intriguing because it introduces steric hindrance that could influence how the molecule interacts with its target. This level of structural control is essential for developing drugs that are both effective and well-tolerated.

The synthesis of rac-1-[(1R,2S)-2-ethylcyclopropyl]-3-(methylamino)propan-2-one presents unique challenges due to its complex stereochemistry. However, advances in synthetic methodologies have made it possible to construct such molecules with increasing precision. Techniques such as asymmetric synthesis and chiral resolution are critical for obtaining the desired stereoisomer in high purity. These methods not only ensure the correct configuration but also allow researchers to explore analogs with modified substituents.

Recent studies have shown that compounds with similar structural motifs can exhibit significant biological activity. For instance, molecules containing cyclopropyl groups have been found to interact with various enzymes and receptors in ways that may lead to therapeutic benefits. The methylamino group in rac-1-[(1R,2S)-2-ethylcyclopropyl]-3-(methylamino)propan-2-one adds another layer of complexity, potentially influencing both solubility and bioavailability. These factors must be carefully considered during drug development to optimize pharmacokinetic properties.

The potential applications of this compound extend beyond traditional pharmaceuticals. Researchers are also exploring its use in agrochemicals and other industrial applications where specific biological activities are desired. The unique combination of structural features makes it a versatile building block for further chemical modifications. By altering substituents or exploring different stereochemistries, scientists can generate libraries of compounds with tailored properties.

In conclusion, rac-1-[(1R,2S)-2-ethylcyclopropyl]-3-(methylamino)propan-2-one (CAS No. 2137581-26-9) is a promising compound with significant potential in pharmaceutical research. Its complex stereochemistry and diverse functional groups make it an attractive candidate for further investigation. As synthetic chemistry continues to evolve, the ability to construct and modify such molecules will only improve, opening up new avenues for drug discovery and development.